Cas no 74440-82-7 (3-Iodo-5-methoxybenzoic acid)

• Product Name: 3-Iodo-5-methoxybenzoic acid
• CAS No: 74440-82-7
• MF: C₈H₇IO₃
• MW: 278.0439
• MDL: MFCD21607480
• CID: 2449209
• PubChem ID: 57905757
• Update Time: 2025-11-01

3-Iodo-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-IODO-5-METHOXYBENZOIC ACID
• LAGXFKIAZDJQDL-UHFFFAOYSA-N
• Benzoic acid, 3-iodo-5-methoxy-
• CM10399
• AS06361
• FCH1564529
• AB76639
• AK205904
• AX8266882
• MFCD21607480
• DB-136723
• 74440-82-7
• AS-38009
• SCHEMBL2259895
• 3-IODO-5-METHOXYBENZOICACID
• AKOS027254946
• CS-0150469
• ZCA44082
• 3-Iodo-5-methoxybenzoic acid

• MDL： MFCD21607480
• Inchi： 1S/C8H7IO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChI Key： LAGXFKIAZDJQDL-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 277.94399g/mol
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.878±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Iodo-5-methoxybenzoic acid

Recent Advances in the Application of 3-Iodo-5-methoxybenzoic acid (CAS: 74440-82-7) in Chemical Biology and Pharmaceutical Research

3-Iodo-5-methoxybenzoic acid (CAS: 74440-82-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This aromatic compound, characterized by an iodine substituent at the 3-position and a methoxy group at the 5-position, has been increasingly utilized in the synthesis of bioactive molecules, drug candidates, and chemical probes. Recent studies have highlighted its potential in various applications, including medicinal chemistry, chemical biology, and materials science.

One of the key advantages of 3-Iodo-5-methoxybenzoic acid is its ability to participate in diverse chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed processes. The iodine atom serves as an excellent leaving group, enabling efficient functionalization of the benzene ring. Additionally, the methoxy group can influence the electronic properties of the molecule, making it a valuable scaffold for designing compounds with tailored biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-Iodo-5-methoxybenzoic acid as a precursor for the synthesis of novel kinase inhibitors. The compound was used to introduce an iodine-containing pharmacophore into the inhibitor structure, which significantly enhanced the binding affinity to the target kinase. The study reported a series of derivatives with improved potency and selectivity, highlighting the importance of this building block in drug discovery.

Another notable application of 3-Iodo-5-methoxybenzoic acid was reported in the field of chemical biology, where it was employed as a labeling reagent for protein modification. The iodine atom facilitated site-specific conjugation with cysteine residues, enabling the development of bioconjugates for targeted drug delivery and imaging. This approach offers a promising strategy for the design of next-generation therapeutics with enhanced specificity and reduced off-target effects.

Furthermore, recent advancements in synthetic methodology have expanded the utility of 3-Iodo-5-methoxybenzoic acid in materials science. Researchers have utilized this compound as a monomer for the preparation of functional polymers with unique optical and electronic properties. The iodine substituent allows for post-polymerization modifications, enabling the fine-tuning of material characteristics for specific applications.

In conclusion, 3-Iodo-5-methoxybenzoic acid (CAS: 74440-82-7) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential for diverse applications, makes it a valuable tool for scientists in these fields. Ongoing research is expected to uncover new opportunities for this compound, further solidifying its importance in the development of innovative therapeutics and functional materials.